Cas no 1656245-24-7 ((2S)-2-(2-bromo-4,5-difluorophenyl)oxirane)

• Product Name: (2S)-2-(2-bromo-4,5-difluorophenyl)oxirane
• CAS No: 1656245-24-7
• MF: C₈H₅BrF₂O
• MW: 235.025508642197
• CID: 5802658
• PubChem ID: 141381094
• Update Time: 2025-06-26

(2S)-2-(2-bromo-4,5-difluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-bromo-4,5-difluorophenyl)oxirane
• 1656245-24-7
• EN300-1924110

• Inchi： 1S/C8H5BrF2O/c9-5-2-7(11)6(10)1-4(5)8-3-12-8/h1-2,8H,3H2/t8-/m1/s1
• InChI Key： DAXBZFPJJMDGBL-MRVPVSSYSA-N
• SMILES： BrC1C=C(C(=CC=1[C@H]1CO1)F)F

Computed Properties

• Exact Mass: 233.94918g/mol
• Monoisotopic Mass: 233.94918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(2-bromo-4,5-difluorophenyl)oxirane

Introduction to (2S)-2-(2-bromo-4,5-difluorophenyl)oxirane (CAS No. 1656245-24-7)

Compound (2S)-2-(2-bromo-4,5-difluorophenyl)oxirane, identified by its CAS number CAS NO. 1656245-24-7, is a significant molecule in the field of chemical and pharmaceutical research. This compound belongs to the class of epoxides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The structural features of this molecule, particularly the presence of a (2S)-configuration and a 2-bromo-4,5-difluorophenyl substituent, make it a valuable intermediate in the development of novel therapeutic agents.

The unique stereochemistry of (2S)-2-(2-bromo-4,5-difluorophenyl)oxirane plays a crucial role in its biological activity. The enantiomeric purity and spatial arrangement of atoms in this molecule can significantly influence its interactions with biological targets. Recent studies have highlighted the importance of stereoselective synthesis in drug development, emphasizing that small changes in molecular conformation can lead to dramatic differences in pharmacological effects. This compound exemplifies the growing interest in chiral epoxides as pharmacophores.

The 2-bromo-4,5-difluorophenyl moiety introduces halogen atoms into the aromatic ring, which are known to enhance metabolic stability and binding affinity. Halogenated aromatic compounds have been extensively studied for their potential applications in medicinal chemistry due to their ability to modulate electronic properties and improve bioavailability. The combination of these features makes (2S)-2-(2-bromo-4,5-difluorophenyl)oxirane a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex organic molecules. The synthesis of epoxides, in particular, has seen significant advancements due to their utility as key intermediates in constructing biologically active scaffolds. Techniques such as asymmetric epoxidation have enabled the efficient preparation of enantiomerically pure epoxides like (2S)-2-(2-bromo-4,5-difluorophenyl)oxirane. These advancements have not only improved yield but also reduced the environmental impact of synthetic processes.

The pharmaceutical industry has been particularly interested in exploring the potential of epoxide-based compounds for their therapeutic applications. Epoxides are known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The structural motif present in (2S)-2-(2-bromo-4,5-difluorophenyl)oxirane has been investigated for its potential role in modulating specific biological pathways. For instance, studies have suggested that this compound may interact with enzymes involved in cell signaling and proliferation.

One of the most compelling aspects of (2S)-2-(2-bromo-4,5-difluorophenyl)oxirane is its versatility as a building block for more complex molecules. Researchers have utilized this compound to synthesize novel analogs with enhanced pharmacological properties. By modifying the substituents or exploring different stereochemical configurations, scientists can fine-tune the biological activity of these derivatives. This flexibility underscores the importance of having access to high-quality intermediates like (2S)-2-(2-bromo-4,5-difluorophenyl)oxirane in drug development pipelines.

The use of computational methods has also played a significant role in understanding the behavior of (2S)-2-(2-bromo-4,5-difluorophenyl)oxirane. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental efforts and help optimize synthetic routes. Additionally, computational studies have been used to assess the metabolic stability and potential toxicity profiles of this molecule.

In conclusion, (2S)-2-(2-bromo-4,5-difluorophenyl)oxirane is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it an attractive candidate for further investigation into drug discovery and development. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.